Ethyl 3-(4-aminophenyl)isoxazole-5-carboxylate

• IUPAC Name: ethyl 3-(4-aminophenyl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-2-16-12(15)11-7-10(14-17-11)8-3-5-9(13)6-4-8/h3-7H,2,13H2,1H3
• InChI Key: UEUPNCATSZRUAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NO1)C2=CC=C(C=C2)N
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID40695999
• Molecular Weight: 232.23 g/mol
• CAS RN: 908802-68-6

Description

Ethyl 3-(4-aminophenyl)isoxazole-5-carboxylate is a chemical compound with the molecular formula C12H12N2O3. It has a molecular weight of 232.24. This compound is used for research purposes.

Synthesis Analysis

Isoxazoles, including Ethyl 3-(4-aminophenyl)isoxazole-5-carboxylate, can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The asymmetric unit of the title compound, C12H12N2O3, contains two molecules in which the benzene and isoxazole rings are almost coplanar. The dihedral angles between their mean planes being 1.76 (9) and 5.85 (8) degrees.

Chemical Reactions Analysis

Isoxazole derivatives are important heterocyclic pharmaceuticals having a broad spectrum of biological activity. They are also important intermediates in the preparation of various heterocyclic biologically active drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 3-(4-aminophenyl)isoxazole-5-carboxylate include a molecular weight of 232.24. The boiling point and storage conditions are not specified in the available resources.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

Isoxazoles serve as privileged scaffolds in drug discovery due to their prevalence in commercially available drugs. Researchers explore novel synthetic strategies to create isoxazoles without relying on expensive metal catalysts. . The compound could be a potential lead for drug development.

Mechanism of Action

Target of Action

Isoxazole, a five-membered heterocyclic pharmacophore, is widely used in drug discovery research . Functionalized isoxazole scaffolds show different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity . The core structure of isoxazole has been found in many drugs .

Mode of Action

It is known that isoxazole derivatives can bind to biological targets based on their chemical diversity . The interaction of the compound with its targets and the resulting changes would depend on the specific biological target and the context of the biochemical pathway in which it is involved.

Biochemical Pathways

Isoxazole derivatives have been found to possess various biological activities, indicating that they may affect multiple biochemical pathways .

Result of Action

Given the biological activities associated with isoxazole derivatives, it can be inferred that the compound may have potential therapeutic effects .

Synthesis routes and methods

Procedure details

To a solution of the compound of step 1 (1.0 g; 3.8 mmol) and NH4Cl (0.61 g; 11.4 mmol) in EtOH (30 ml), THF (20 ml) and water (5.0 ml), was added iron powder (0.5 g, 8.9 mmol) under vigorous stirring. The resulting reaction mixture was heated at 80° C. under stirring for 3 hours. The reaction mixture was cooled to 25° C. and filtered through celite and washed with EtOH. The filtrate was concentrated and basified with NaHCO3. The oil separated was extracted with dichloromethane (3×20 ml). The dichloromethane layer was washed with water (2×10 ml) and dried over anhydrous Na2SO4. The solvent was evaporated, and the residue was purified by flash chromatography with EtOAc: light petroleum (1:1) to give the title compound of step 2 (0.67 g; 75%). Mass (ES−), 231 (M−1); 1H NMR (DMSO-d6) δ: 1.31 (t, 3H), 4.36 (q, 2H), 5.64 (s, 2H), 6.61 (d, 2H), 7.60 (d, 2H), 7.66 (s, 1H).